Cas no 1171924-18-7 (2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-hydroxy-benzoic acid ethyl ester)

• Product Name: 2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-hydroxy-benzoic acid ethyl ester
• CAS No: 1171924-18-7
• MF: C₁₅H₁₃BrO₃S
• MW: 353.230922460556
• MDL: MFCD12546754
• CID: 4683241
• Update Time: 2023-08-15

2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-hydroxy-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-hydroxy-benzoic acid ethyl ester

• MDL： MFCD12546754
• Inchi： 1S/C15H13BrO3S/c1-2-19-15(18)14-10(4-3-5-12(14)17)6-7-11-8-9-13(16)20-11/h3-9,17H,2H2,1H3/b7-6+
• InChI Key： WIJBSFAWXRAZHX-VOTSOKGWSA-N
• SMILES： BrC1=CC=C(/C=C/C2C=CC=C(C=2C(=O)OCC)O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 361
• Topological Polar Surface Area: 74.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters